Cas no 2926-30-9 (Trifluoromethanesulfonic acid sodium)

Trifluoromethanesulfonic acid sodium (sodium triflate, CF₃SO₃Na) is a stable, highly soluble sodium salt derived from trifluoromethanesulfonic acid. It serves as a versatile reagent in organic synthesis, particularly as a mild Lewis acid catalyst or electrolyte in electrochemical applications. Its key advantages include strong thermal and chemical stability, non-nucleophilic nature, and compatibility with a wide range of solvents, including polar aprotic media. The triflate anion (CF₃SO₃⁻) exhibits low coordinating ability, making it useful in polymerization and metal-catalyzed reactions. The compound's hygroscopicity and high purity further enhance its utility in precision chemical processes, such as pharmaceutical intermediates or specialty material synthesis.
Trifluoromethanesulfonic acid sodium structure
2926-30-9 structure
Product Name:Trifluoromethanesulfonic acid sodium
CAS No:2926-30-9
MF:CF3NaO3S
MW:172.058880805969
MDL:MFCD00061607
CID:43600
PubChem ID:24862862
Update Time:2025-10-20

Trifluoromethanesulfonic acid sodium Chemical and Physical Properties

Names and Identifiers

    • SODIUM TRIFLATE
    • SODIUM TRIFLATE TRIFLUOROMETHANESULFONIC ACID, SODIUM SALT
    • SODIUM TRIFLUOROMETHANESULFONATE
    • SODIUM TRIFLUOROMETHANESULPHONATE
    • TRIFLUOROMETHANESULFONIC ACID SODIUM SALT
    • Sodium trifluorometha
    • sodium trifluoro-methanesulfonate
    • triflic acid sodium salt
    • Methanesulfonic acid, trifluoro-, sodium salt
    • sodium trifluoro methane sulfonate
    • Sodium trifluoromethanesulfonate, 98%
    • PubChem23598
    • CF3SO3Na
    • CF3NaO3S
    • Sodiumtrifluoromethanesulfonate
    • KSC491A1D
    • sodium,trifluoromethanesulfonate
    • sodium trifluoromethane sulfonate
    • sodium trifluoromethane-sulfonate
    • Trifluoromethanesulfonic acid sodium
    • Sodium Trifluoromethanesulfonate,98%
    • MDL： MFCD00061607
    • Inchi： 1S/CHF3O3S.Na/c2-1(3,4)8(5,6)7;/h(H,5,6,7);/q;+1/p-1
    • InChI Key： XGPOMXSYOKFBHS-UHFFFAOYSA-M
    • SMILES： S(C(F)(F)F)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 171.94200
  • Monoisotopic Mass: 171.942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 65.6

Experimental Properties

  • Color/Form: White fine crystals
  • Melting Point: 253-255 °C (lit.)
  • Boiling Point: 162°C at 760 mmHg
  • Water Partition Coefficient: dissolution
  • PSA: 65.58000
  • LogP: 1.13220
  • Sensitiveness: Hygroscopic

Trifluoromethanesulfonic acid sodium Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • FLUKA BRAND F CODES：3-10
  • Hazardous Material Identification： Xi
  • TSCA：No
  • Storage Condition：Inert atmosphere,Room Temperature(BD151670)
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

Trifluoromethanesulfonic acid sodium Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Trifluoromethanesulfonic acid sodium Pricemore >>

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Trifluoromethanesulfonic acid sodium Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:2926-30-9)Sodium trifluoromethanesulfonate
Order Number:sfd12066
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:2926-30-9)
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Quantity:25KG,200KG,1000KG
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2926-30-9)三氟甲磺酸钠
Order Number:LE1762616;LE18291
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
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Amadis Chemical Company Limited
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(CAS:2926-30-9)Trifluoromethanesulfonic acid sodium
Order Number:A819850
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:10
Price ($):302.0/484.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:2926-30-9)Sodium trifluoromethanesulfonate
sfd12066
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:2926-30-9)
SDF332;SFD336
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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